Cas no 2138585-25-6 (1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane)

• Product Name: 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane
• CAS No: 2138585-25-6
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 6313412
• PubChem ID: 165501396
• Update Time: 2025-05-20

1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane
• EN300-1169827
• 2138585-25-6
• 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane

• Inchi： 1S/C17H23N3O4S/c21-20(22)15-5-1-2-6-16(15)25(23,24)19-11-3-4-14(12-19)17-9-7-13(17)8-10-18-17/h1-2,5-6,13-14,18H,3-4,7-12H2
• InChI Key： NLXZFODEQHLZLW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC(C1)C12CCC1CCN2)(=O)=O

Computed Properties

• Exact Mass: 365.14092740g/mol
• Monoisotopic Mass: 365.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane

Professional Introduction to Compound with CAS No. 2138585-25-6 and Product Name: 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane

The compound identified by the CAS number 2138585-25-6 and the product name 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

At the core of this compound's structure lies a complex bicyclic framework, specifically a 2-azabicyclo[3.2.0]heptane moiety, which is known for its ability to impart specific conformational constraints and enhance binding affinity to biological targets. This bicyclic system is further functionalized with a piperidin-3-yl substituent, which is a common pharmacophore in drug discovery due to its favorable interactions with biological macromolecules. The presence of this moiety not only influences the overall shape and flexibility of the molecule but also contributes to its solubility and metabolic stability.

One of the most striking features of this compound is the incorporation of a 2-Nitrobenzenesulfonyl group at the position 1 of the piperidinyl ring. This aromatic sulfonyl group is a well-documented pharmacological moiety that has been extensively studied for its role in modulating various biological pathways. The nitro group within the benzene ring introduces additional electronic properties, allowing for tunable interactions with biological targets through hydrogen bonding, dipole-dipole interactions, and even redox reactions, depending on the specific context.

The significance of this compound is further underscored by its potential applications in addressing various therapeutic challenges. Recent studies have highlighted the importance of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane in modulating enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and even certain types of cancer. The structural features of this molecule make it particularly well-suited for inhibiting key enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions.

In terms of mechanism of action, preliminary research suggests that this compound may exert its therapeutic effects by binding to specific pockets on target proteins, thereby altering their conformational state or inhibiting their catalytic activity. The combination of the bicyclic scaffold and the nitrobenzenesulfonyl group creates a multifaceted interaction surface that can be tailored to fit into diverse binding sites within biological targets. This versatility is particularly valuable in drug discovery, where identifying compounds that can interact with multiple targets or exhibit allosteric effects can lead to more potent and selective therapeutic agents.

The synthesis of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane represents a significant achievement in synthetic organic chemistry, requiring careful planning and execution to achieve high yields and purity levels. The construction of the bicyclic system involves multi-step reactions that often require specialized reagents and conditions to ensure optimal results. Despite these challenges, recent advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

From a pharmacokinetic perspective, one of the key advantages of this compound is its predicted solubility profile, which is influenced by both the aromatic sulfonyl group and the polar piperidinyl ring. These features contribute to good water solubility, which is essential for oral bioavailability and intravenous administration. Additionally, preliminary data suggest that this compound may exhibit favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

The potential therapeutic applications of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane are vast and span multiple disease areas. In oncology research, for instance, this compound has shown promise as an inhibitor of certain tyrosine kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and enhanced apoptosis. Similarly, in neurology research, it has been investigated for its potential role in modulating neurotransmitter receptors involved in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-[1-(2-Nitrobenzenesulfonyl)piperidin-3-yl]-2-azabicyclo[3.2.0]heptane, identified by CAS number 2138585-25-6, represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity. Its unique combination of structural features makes it well-suited for modulating key biological pathways involved in various diseases, offering hope for new treatment strategies in medicine.